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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to the experimental setup and protocols for

the mechanical testing of Thermoplastic Copolyester Elastomer (TPCET) composites. TPCETs

are a class of high-performance thermoplastic elastomers that combine the flexibility of

elastomers with the strength and processability of thermoplastics, making them suitable for a

wide range of applications, including in the medical device and drug delivery fields where

understanding mechanical behavior is critical.

Data Summary: Mechanical Properties of TPCET
Composites
The following tables summarize typical quantitative data obtained from mechanical testing of

TPCET composites. It is important to note that these values can vary significantly based on the

specific grade of TPCET, the type and content of reinforcement, and the processing conditions.

The data presented here is for a representative grade of a Copolyester Thermoplastic

Elastomer (TPC-ET).

Table 1: Tensile Properties of TPCET Composite
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Property Test Method Typical Value Unit

Tensile Strength at

Break
ASTM D638 18 MPa

Tensile Elongation at

Break
ASTM D638 750 %

Table 2: Flexural Properties of TPCET Composite

Property Test Method Typical Value Unit

Flexural Modulus ASTM D790 55 MPa

Table 3: Impact Properties of TPCET Composite

Property Test Method
Typical Value (at 23
°C)

Unit

Notched Izod Impact

Strength
ASTM D256 No Break J/m

Experimental Protocols
Detailed methodologies for the key mechanical tests are provided below. Adherence to these

standardized protocols is crucial for obtaining reliable and reproducible data.

Tensile Testing
Standard: ASTM D3039 - Standard Test Method for Tensile Properties of Polymer Matrix

Composite Materials

Objective: To determine the tensile strength, tensile modulus, and elongation at break of

TPCET composites.

Materials and Equipment:
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Universal Testing Machine (UTM) with a suitable load cell

Extensometer or strain gauges for accurate strain measurement

Grips suitable for holding composite specimens

Micrometer or calipers for precise specimen measurement

Environmental chamber (if testing at non-ambient temperatures)

TPCET composite test specimens with a constant rectangular cross-section (typically 25 mm

wide and 250 mm long)[1]

Protocol:

Specimen Preparation:

Cut specimens from a larger TPCET composite sheet or mold them to the required

dimensions. Ensure that the edges are smooth and free of defects to prevent premature

failure. Composites require clean edge preparation to prevent delamination during

testing[2].

Measure the width and thickness of each specimen at several points along the gauge

length and calculate the average cross-sectional area.

If required, bond end tabs to the specimens to prevent grip-induced failures, especially for

materials with high strength.

Test Setup:

Install the appropriate grips on the UTM.

Set the test speed. A typical speed for standard specimens is 2 mm/min[1].

If using an extensometer, attach it to the center of the specimen's gauge length.

Procedure:
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Place the specimen into the grips of the UTM, ensuring it is vertically aligned to avoid

torsional forces[3].

Start the test and record the load and elongation data until the specimen fractures.

For each set of conditions, test at least five specimens to ensure statistical significance.

Data Analysis:

Calculate the tensile stress by dividing the applied load by the initial cross-sectional area

of the specimen.

Calculate the tensile strain from the extensometer data.

Plot the stress-strain curve.

Determine the tensile strength (the maximum stress before failure), tensile modulus (the

slope of the initial linear portion of the stress-strain curve), and the elongation at break.

Flexural (Bending) Testing
Standard: ASTM D790 - Standard Test Methods for Flexural Properties of Unreinforced and

Reinforced Plastics and Electrical Insulating Materials

Objective: To determine the flexural strength and flexural modulus of TPCET composites.

Materials and Equipment:

Universal Testing Machine (UTM) with a suitable load cell

Three-point bending fixture

Micrometer or calipers

TPCET composite test specimens of a rectangular cross-section (e.g., 127 mm long, 12.7

mm wide, and 3.2 mm thick)[4]

Protocol:
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Specimen Preparation:

Prepare rectangular bar specimens to the dimensions specified in ASTM D790[4].

Measure the width and thickness of each specimen at the center.

Test Setup:

Install the three-point bending fixture on the UTM.

Set the support span to be 16 times the specimen thickness[4].

The loading nose and supports should have a specified radius (commonly 5 mm) to

prevent stress concentrations[4].

Calculate and set the crosshead speed according to the ASTM D790 standard, which is

dependent on the specimen's dimensions.

Procedure:

Place the specimen on the supports of the bending fixture, ensuring it is centered.

Begin the test by applying a load to the center of the specimen.

Continue the test until the specimen ruptures or reaches a maximum strain of 5% on the

outer surface, whichever occurs first[4].

Test at least five specimens for each condition.

Data Analysis:

Record the load versus deflection data.

Calculate the flexural stress and flexural strain.

Determine the flexural strength (the maximum stress in the outer fiber at the point of

failure) and the flexural modulus (the ratio of stress to strain in the elastic region of the

flexural deformation).
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Izod Impact Testing
Standard: ASTM D256 - Standard Test Methods for Determining the Izod Pendulum Impact

Resistance of Plastics

Objective: To determine the impact resistance or toughness of TPCET composites.

Materials and Equipment:

Pendulum-type impact testing machine (Izod tester)

Notching machine

Micrometer or calipers

TPCET composite test specimens (typically 63.5 mm long, 12.7 mm wide, and 3.2 mm thick)

[5]

Protocol:

Specimen Preparation:

Prepare specimens with the standard dimensions.

Use a notching machine to create a standardized V-notch in each specimen. The notch

creates a stress concentration point to promote a brittle fracture[6].

Measure the dimensions of each specimen, particularly the remaining thickness at the

notch.

Test Setup:

Calibrate the Izod impact tester according to the manufacturer's instructions.

Select the appropriate pendulum weight to ensure that the energy absorbed during the

test is within the accurate range of the machine.

Procedure:
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Secure the specimen in the vise of the impact tester, with the notched side facing the

direction of the pendulum strike.

Raise the pendulum to its starting position and release it.

The pendulum will swing down, strike the specimen, and the energy absorbed to fracture

the specimen is measured by the machine.

Test at least five specimens for each material condition.

Data Analysis:

The impact energy is typically read directly from the machine's scale or digital display.

Calculate the Izod impact strength by dividing the absorbed energy by the thickness of the

specimen at the notch. The result is usually expressed in Joules per meter (J/m) or foot-

pounds per inch (ft-lb/in).

Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Specimen Preparation

Test Setup

Procedure

Data Analysis

Cut/Mold TPCET Specimen

Measure Dimensions

Attach End Tabs (if needed)

Install Grips

Set Test Speed (e.g., 2 mm/min)

Attach Extensometer

Mount Specimen in UTM

Apply Tensile Load until Fracture

Record Load & Elongation Data

Calculate Stress & Strain

Plot Stress-Strain Curve

Determine Tensile Strength, Modulus, & Elongation

End

Start

Click to download full resolution via product page

Caption: Workflow for Tensile Testing of TPCET Composites.
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Specimen Preparation

Test Setup

Procedure

Data Analysis

Prepare Rectangular Bar Specimen

Measure Width & Thickness at Center

Install 3-Point Bending Fixture

Set Support Span (16 x thickness)

Set Crosshead Speed

Place Specimen on Supports

Apply Load to Center

Test until Rupture or 5% Strain

Record Load-Deflection Data

Calculate Flexural Stress & Strain

Determine Flexural Strength & Modulus

End

Start

Click to download full resolution via product page

Caption: Workflow for Flexural Testing of TPCET Composites.
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Specimen Preparation

Test Setup

Procedure

Data Analysis

Prepare Standard Specimen

Create V-Notch

Measure Thickness at Notch

Calibrate Izod Tester

Select Pendulum Weight

Secure Specimen in Vise

Release Pendulum to Strike Specimen

Record Absorbed Energy

Calculate Izod Impact Strength

End

Start

Click to download full resolution via product page

Caption: Workflow for Izod Impact Testing of TPCET Composites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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